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Compound of Interest

Compound Name: 4,4'-Butylidenebis(2,6-xylenol)

CAS No.: 82209-87-8

Cat. No.: B12649901

Get Quote

Executive Summary & Scientific Rationale
Antioxidant NKF (Chemical Name: 2,2'-Methylenebis(4-methyl-6-cyclohexylphenol); CAS:

4066-02-8) is a premium, non-staining sterically hindered phenolic antioxidant.[1] Unlike amine-

based antioxidants that discolor upon oxidation, NKF maintains the aesthetic integrity of light-

colored and transparent dipped goods (e.g., medical gloves, catheters, threads).[1]

The Core Challenge: NKF is a hydrophobic crystalline powder with a melting point of ~125°C. It

cannot be added directly to aqueous natural rubber (NR) latex. Direct addition results in

"seeds" (undispersed agglomerates), pinholes in the final film, and zero protection against

oxidative degradation.

The Solution: This protocol details the transformation of NKF powder into a stable, sub-micron

50% Aqueous Dispersion using a high-shear ball-milling process, followed by its correct

integration into the latex compound lattice.[1]

Material Characterization: Antioxidant NKF[1][2]
Before compounding, verify the raw material specifications to ensure batch consistency.
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Property Specification Criticality

Chemical Name
2,2'-Methylenebis(4-methyl-6-

cyclohexylphenol)
Identity Verification

CAS Number 4066-02-8 Regulatory Compliance

Appearance White crystalline powder
Purity Check (Yellowing

indicates pre-oxidation)

Melting Point ≥ 125°C
Process Temperature Limit (Do

not melt during milling)

Specific Gravity ~1.08 g/cm³
Formulation Density

Calculation

Function
Primary Antioxidant (Radical

Scavenger)

Prevents chain scission &

crosslinking degradation

Protocol A: Preparation of 50% NKF Aqueous
Dispersion
Objective: To reduce NKF particle size from ~100 µm to < 5 µm and encapuslate particles in a

surfactant shell for steric stabilization in the latex aqueous phase.

Formulation (Total Solids Content: ~50%)
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Ingredient Function Dry Weight (kg) Wet Weight (kg)

Antioxidant NKF Active Agent 100.0 100.0

Dispersing Agent

(e.g., Sodium salt of

naphthalene sulphonic

acid condensate /

Tamol NN)

Electro-steric

Stabilizer
4.0

4.0 (if powder) / varies

if liquid

Wetting Agent (e.g.,

Sodium Lauryl Sulfate

/ Potassium Oleate)

Surface Tension

Reducer
0.5 0.5

Bentonite Clay

(Optional)
Anti-settling Agent 1.0 1.0

Deionized Water Continuous Phase -
~105.0 (Adjust for

50% TSC)

Total 105.5 ~210.5

Step-by-Step Milling Procedure
Slurry Preparation:

Dissolve the Dispersing Agent and Wetting Agent in warm deionized water (40°C).

Slowly add NKF powder while stirring with a high-speed disperser (Cowles blade) at 1000

RPM to create a pre-slurry. Ensure no dry pockets remain.

Milling (Particle Size Reduction):

Transfer the pre-slurry to a Ball Mill (ceramic balls) or Pearl Mill (zirconia beads).

Ball Mill: Run for 24–48 hours.

Pearl Mill: Recirculate for 2–4 hours depending on chamber volume.
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Critical Control Point: Maintain temperature < 50°C. NKF has a high MP, but excessive

heat can degrade the surfactant system.

Quality Control (Self-Validation):

Hegman Gauge Test: The dispersion must show a clean wipe below 5 microns. If

"scratches" appear above 5µm, continue milling.

pH Check: Adjust to pH 9.0–10.0 using 5% KOH solution to match the latex alkalinity.

Dispersion Workflow Diagram
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Figure 1: Workflow for converting hydrophobic NKF powder into a stable aqueous dispersion.

Protocol B: Compounding into Natural Rubber
Latex[1]
Objective: Incorporate the NKF dispersion into the latex lattice without destabilizing the colloid

(coagulation/shock).

Standard Compounding Order of Addition
Scientific Principle: Add stabilizers first to protect the rubber particles. Add Zinc Oxide

(activator) early to allow solubilization. Add Sulfur/Accelerators last to control pot-life.[1] Add

NKF Dispersion after stabilizers but before cure reagents.

Base Formulation (Parts per Hundred Rubber - phr):
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Natural Rubber Latex (HA/LA): 100.0 (Dry)

Stabilizer (KOH/Laurate): 0.3 - 0.5

Antioxidant NKF Dispersion:0.5 - 1.5 (Optimal for aging protection)[1]

Zinc Oxide: 0.5 - 1.0[1]

Accelerators (ZDEC/ZDBC): 0.5 - 1.0

Sulfur: 0.5 - 1.5

Compounding Procedure
Conditioning: Adjust Latex pH to 10.5–11.0 using dilute KOH.[2]

Stabilization: Add surfactant/stabilizer solutions slowly. Stir for 10 mins.

Antioxidant Addition:

Filter the NKF Dispersion through a 100-mesh screen to remove any skin/crust.[1]

Add slowly to the vortex of the stirring latex.

Mechanism:[1][3][4] The surfactant shell of the NKF particles merges with the electrical

double layer of the rubber particles, ensuring uniform distribution.

Cure Package Addition: Add Zinc Oxide, Accelerators, and Sulfur dispersions.[5]

Maturation (Pre-vulcanization):

Stir gently (30 RPM) for 24–48 hours at 25°C.

Why? This allows the chemicals to migrate into the rubber particles. Although NKF is

bulky, it must be uniformly distributed in the interstitial water phase to protect the film upon

drying and coalescence.

Compounding Logic Diagram
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Mechanism of Action

Raw NR Latex
(pH Adjusted)

1. Add Stabilizers
(Prevents Shock)

2. Add NKF Dispersion
(0.5 - 1.5 phr)

Stir 10 mins

3. Add ZnO, Sulfur, Accel

Homogenize

Maturation Phase
(24-48h @ 25°C)

Drying & Curing
(NKF locks into matrix)

Casting/Dipping

Radical Scavenging:
NKF donates H atom to Peroxy Radical

Upon Aging

Click to download full resolution via product page

Figure 2: Sequence of addition and integration of NKF into the latex matrix.
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Validation & Troubleshooting
Performance Validation
To verify the efficacy of the NKF compounding:

Accelerated Aging: Prepare films and age at 70°C for 7 days (ISO 188).

Success Criteria: Retention of Tensile Strength > 75%.

Discoloration Test: Expose to UV light or NOx gases.

Success Criteria: Delta E (Color change) < 2.0 (NKF should not yellow like BHT or amine

antioxidants).

Troubleshooting Guide
Issue Probable Cause Corrective Action

Sedimentation in Dispersion
Particle size too large (>10µm)

or insufficient viscosity.[1]

Increase milling time. Add

0.2% Bentonite or Xanthan

Gum to the dispersion.

Latex Coagulation (Shock) pH mismatch or rapid addition.

Ensure Dispersion pH is > 9.0.

Add dispersion very slowly to

the vortex.

Pinholes in Film "Seeds" of undispersed NKF.

Filter dispersion through 200-

mesh before adding.[1] Check

Hegman gauge.

Blooming (White Powder on

Film)
Dosage too high (> 2.0 phr).

Reduce NKF dosage. NKF has

limited solubility in the rubber

matrix; excess will migrate to

surface.

References
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Google Patents.Antioxidant for rubber, latex and plastics compounding (US Patent
4,624,679). Mentions Vulkanox NKF usage and properties.

Blackley, D.C.Polymer Latices: Science and Technology. Vol 2. Chapman & Hall, 1997.[10]

(Standard text for latex compounding principles).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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